Cas no 899350-29-9 (4-(4-Chloro-2-fluorophenyl)butanoic acid)

• Product Name: 4-(4-Chloro-2-fluorophenyl)butanoic acid
• CAS No: 899350-29-9
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• CID: 5865253
• PubChem ID: 83705071
• Update Time: 2023-11-19

4-(4-Chloro-2-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 899350-29-9
• EN300-1964986
• 4-(4-chloro-2-fluorophenyl)butanoic acid
• 4-(4-Chloro-2-fluorophenyl)butanoic acid

• Inchi： 1S/C10H10ClFO2/c11-8-5-4-7(9(12)6-8)2-1-3-10(13)14/h4-6H,1-3H2,(H,13,14)
• InChI Key： OIBINSBVMXCPJU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)CCCC(=O)O

Computed Properties

• Exact Mass: 216.0353354g/mol
• Monoisotopic Mass: 216.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes